Cas no 110356-31-5 (p-Toluidino-ethenetricarbonitrile)

• Product Name: p-Toluidino-ethenetricarbonitrile
• CAS No: 110356-31-5
• MF: C₁₂H₈N₄
• MW: 208.218721389771
• CID: 2885766
• Update Time: 2023-08-10

p-Toluidino-ethenetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• p-toluidino-ethenetricarbonitrile
• 2-(4-toluidino)-1,1,2-ethylenetricarbonitrile
• 2-(p-tolylamino)-ethene-1,1,2-tricarbonitrile
• p-Toluidino-ethenetricarbonitrile

• Inchi： 1S/C12H8N4/c1-9-2-4-11(5-3-9)16-12(8-15)10(6-13)7-14/h2-5,16H,1H3
• InChI Key： BLQORBXOBAVHOF-UHFFFAOYSA-N
• SMILES： N(/C(/C#N)=C(\C#N)/C#N)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 407
• XLogP3: 2.5
• Topological Polar Surface Area: 83.4